1-(5-Fluoropyridin-2-yl)ethanol

• IUPAC Name: 1-(5-fluoropyridin-2-yl)ethanol
• InChI: InChI=1S/C7H8FNO/c1-5(10)7-3-2-6(8)4-9-7/h2-5,10H,1H3
• InChI Key: JBQSVZVXLQDZRX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=C(C=C1)F)O
• Molecular Formula: C7H8FNO
• Molecular Weight: 141.14 g/mol
• CAS No.: 915720-55-7

Description

1-(5-Fluoropyridin-2-yl)ethanol is an organic compound with the molecular formula C7H8FNO It is a fluorinated derivative of pyridine, characterized by the presence of a fluorine atom at the 5-position of the pyridine ring and an ethanol group at the 2-position

Scientific Research Applications

1-(5-Fluoropyridin-2-yl)ethanol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds, which are valuable in materials science and pharmaceuticals.

Biology: Investigated for its potential as a bioactive molecule, particularly in the development of new drugs and agrochemicals.

Medicine: Studied for its potential therapeutic properties, including its use as a precursor in the synthesis of pharmaceutical agents.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the manufacture of various industrial products.

Safety and Hazards

The compound is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280).

Preparation Methods

Synthetic Routes and Reaction Conditions

1-(5-Fluoropyridin-2-yl)ethanol can be synthesized through several methods. One common approach involves the nucleophilic substitution of a suitable precursor, such as 5-fluoro-2-chloropyridine, with an appropriate nucleophile like ethanol. The reaction typically occurs under basic conditions, using reagents such as potassium carbonate or sodium hydroxide, and is carried out in a suitable solvent like dimethylformamide or acetonitrile .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The choice of reagents and solvents would be influenced by factors such as cost, availability, and environmental impact.

Chemical Reactions Analysis

Types of Reactions

1-(5-Fluoropyridin-2-yl)ethanol undergoes various chemical reactions, including:

Oxidation: The ethanol group can be oxidized to form the corresponding aldehyde or carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form the corresponding alkane using reducing agents such as lithium aluminum hydride.

Substitution: The fluorine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, or other strong oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, or other reducing agents.

Substitution: Nucleophiles like amines, thiols, or alkoxides, often in the presence of a base such as sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: Formation of 1-(5-fluoropyridin-2-yl)acetaldehyde or 1-(5-fluoropyridin-2-yl)acetic acid.

Reduction: Formation of 1-(5-fluoropyridin-2-yl)ethane.

Substitution: Formation of various substituted pyridines depending on the nucleophile used.

Mechanism of Action

The mechanism of action of 1-(5-Fluoropyridin-2-yl)ethanol depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to various biochemical effects. The presence of the fluorine atom can enhance the compound’s binding affinity and selectivity for certain targets, making it a valuable tool in drug discovery and development .

Comparison with Similar Compounds

1-(5-Fluoropyridin-2-yl)ethanol can be compared with other fluorinated pyridines, such as:

1-(3-Fluoropyridin-2-yl)ethanol: Similar structure but with the fluorine atom at the 3-position, which can lead to different chemical and biological properties.

1-(4-Fluoropyridin-2-yl)ethanol:

1-(2-Fluoropyridin-3-yl)ethanol: Fluorine atom at the 2-position, which can influence its chemical behavior and interactions.

Each of these compounds has unique properties that make them suitable for specific applications, highlighting the importance of the fluorine atom’s position on the pyridine ring.

Synthesis routes and methods I

Procedure details

1-(5-Fluoropyridin-2-yl)ethanone (Method 1; 11.3 g, (75% pure), 60.9 mmol) in MeOH was added sodium boronhydride (2.30 g, 60.9 mmol) potion wise at 0° C. After adding, the reaction was warmed to room temperature and stirred at room temperature for 1 hour. Water (10 ml) was added and the solution was extracted with ether (2×50 ml). The combined organic layers were dried over sodium sulfate. After removal of solvent, the resulted residue was purified by column chromatography (ether) to give the title compound as a clear oil (7.5 g, 87%). 1H NMR (400 MHz) 8.46 (d, J=3.2 Hz, 1H), 7.69 (ddd, J=3.2, 3.2 and 3.2 Hz, 1H), 7.55 (m, 1H), 5.44 (d, J=4.4 Hz, 111), 4.73 (m, 1H), 1.34 (d, J=6.4 Hz, 3H).

Synthesis routes and methods II

Procedure details

To a −78° C. solution of 5-fluoro-2-formylpyridine (0.66 g, 5.3 mmol) in THF (20 mL) was methyl lithium (1.6 M in diethyl ether, 4.0 mL) added dropwise. After stirring for 1.5 h at −78° C. a saturated solution of ammonium chloride (25 mL) followed by water (25 mL) was added. The mixture was extracted with chloroform and the organic phase was dried over magnesium sulphate and concentrated in vacuo. The residue was purified by flash column chromatography (eluent: chloroform:methanol 98:2) affording the title compound (0.25 g, 33% yield).